Cas no 883555-12-2 ( )
structure
Product Name:
CAS No:883555-12-2
MF:C10H10FNO2
MW:195.190306186676
CID:868447
PubChem ID:45074593
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- N-ACETYL-N-(2-FLUOROPHENYL)ACETAMIDE
- AmbkkkkK244
- 883555-12-2
- AKOS006284999
- DTXSID20662942
-
-
- Inchi： 1S/C10H10FNO2/c1-7(13)12(8(2)14)10-6-4-3-5-9(10)11/h3-6H,1-2H3
- InChI Key： ATGOKUDTNWOJRK-UHFFFAOYSA-N
- SMILES： FC1C=CC=CC=1N(C(C)=O)C(C)=O
Computed Properties
- Exact Mass: 195.07000
- Monoisotopic Mass: 195.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 37.4Ų
Experimental Properties
- PSA: 37.38000
- LogP: 1.72510
Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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